Cas no 81764-66-1 (3,3-dinitroOxetane)

• Product Name: 3,3-dinitroOxetane
• CAS No: 81764-66-1
• MF: C₃H₄N₂O₅
• MW: 148.07426071167
• CID: 2129679
• PubChem ID: 13153910
• Update Time: 2025-04-21

3,3-dinitroOxetane Chemical and Physical Properties

Names and Identifiers

• 3,3-dinitroOxetane
• 81764-66-1
• SCHEMBL3286344
• DB-003353
• RCMVYXVTMMZYGK-UHFFFAOYSA-N
• AKOS015907029
• 3.3-dinitrooxetane
• DTXSID301316140

• Inchi： 1S/C3H4N2O5/c6-4(7)3(5(8)9)1-10-2-3/h1-2H2
• InChI Key： RCMVYXVTMMZYGK-UHFFFAOYSA-N
• SMILES： O1CC(C1)([N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 148.01202123Da
• Monoisotopic Mass: 148.01202123Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 101Ų